Cas no 1807160-49-1 (2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-fluoropyridine)

• Product Name: 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-fluoropyridine
• CAS No: 1807160-49-1
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4807459
• Update Time: 2025-08-04

2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-fluoropyridine

• Inchi： 1S/C8H4BrF3N2/c9-1-5-6(8(11)12)7(10)4(2-13)3-14-5/h3,8H,1H2
• InChI Key： MRUUMMYROVZABD-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C(C#N)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-fluoropyridine

Introduction to 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-fluoropyridine (CAS No. 1807160-49-1)

2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-fluoropyridine (CAS No. 1807160-49-1) is a highly versatile and significant compound in the field of pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine core substituted with multiple functional groups, including a bromomethyl group, a cyano group, and two difluoromethyl and fluorine atoms. These substituents make it an invaluable building block for synthesizing complex molecules with potential biological activity.

The compound's unique structure positions it as a key intermediate in the development of novel therapeutic agents. The presence of the bromomethyl group allows for facile introduction of various pharmacophores, while the electron-withdrawing nature of the cyano and difluoromethyl groups enhances the compound's reactivity and binding affinity. Additionally, the fluorine atoms contribute to metabolic stability and lipophilicity, critical factors in drug design.

In recent years, there has been growing interest in fluorinated pyridines due to their broad spectrum of biological activities. Studies have demonstrated that fluorine substitution can significantly modulate the pharmacokinetic properties of molecules, leading to improved efficacy and reduced side effects. For instance, fluorinated pyridines have been explored in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

One notable application of 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-fluoropyridine is in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are often involved in critical cellular processes and are implicated in various diseases. By designing molecules that disrupt these interactions, researchers aim to develop treatments for conditions such as cancer, infectious diseases, and neurodegenerative disorders.

The bromomethyl functionality in this compound is particularly useful for palladium-catalyzed cross-coupling reactions, which are fundamental to constructing complex organic frameworks. These reactions allow for the efficient introduction of aryl or vinyl groups, enabling the creation of diverse molecular architectures. Such versatility makes this compound a valuable asset in medicinal chemistry libraries.

Recent advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have shown that modifications at the 5-cyano and 3-difluoromethyl positions can fine-tune binding affinities to specific biological targets. This computational guidance has accelerated the discovery process by predicting optimal structural modifications before experimental synthesis.

The agrochemical sector has also benefited from the use of fluorinated pyridines. Compounds derived from 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-fluoropyridine have shown promise as herbicides and fungicides due to their ability to inhibit key enzymatic pathways in pests and weeds. The structural features of this compound contribute to its efficacy by disrupting essential metabolic processes while maintaining selectivity towards target organisms.

Future research directions may explore the use of this compound in developing next-generation therapeutics that leverage nanotechnology. For example, incorporating it into polymeric micelles or nanoparticles could enhance drug delivery systems, improving bioavailability and targeted action. Such innovations could revolutionize treatment strategies for chronic diseases by optimizing drug release profiles.

In conclusion, 2-(Bromomethyl)-5-cyano-3-(difluoromethyl)-4-fluoropyridine (CAS No. 1807160-49-1) represents a cornerstone in modern chemical synthesis and drug discovery. Its multifunctional nature and compatibility with various synthetic methodologies make it indispensable for researchers aiming to develop innovative pharmaceuticals and agrochemicals. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in advancing therapeutic solutions across multiple disciplines.